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Compound of Interest

Compound Name: COLLODION

Cat. No.: B3344781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of flexible collodion for

securing EEG electrodes, a method particularly valued for long-term monitoring due to its

strong adhesive properties and resistance to moisture. The following protocols and data are

intended to ensure reliable and high-quality EEG recordings in research and clinical settings.

Data Presentation
The use of flexible collodion for EEG electrode placement has been evaluated in various

studies, particularly in comparison to other adhesion methods like conductive pastes. The

following tables summarize key quantitative findings from this research.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3344781?utm_src=pdf-interest
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paramete
r

Collodion
Conducti
ve Paste

p-value
Study
Populatio
n

Duration
of
Monitorin
g

Citation

Mean Total

Seconds of

Artifact

30.3 s 41.8 s p = 0.02
Pediatric

(>3 years)
0-24 hours

Mean Total

Seconds of

Artifact in

Children

>11 years

24.3 s 41.2 s p = 0.03
Pediatric

(>11 years)
0-24 hours

Mean Total

Seconds of

Artifact

52.5 s (SD:

±36.2)

57.7 s (SD:

±44.3)
p = 0.698 Pediatric

24-48

hours
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Paramete
r

Collodion Tensive p-value
Study
Populatio
n

Duration
of
Monitorin
g

Citation

Incidence

of

Impedance

>10

kOhms

(First 24

hours)

23% 24.6% p = 0.7674 Adult 48 hours

Incidence

of

Impedance

>10

kOhms

(Second 24

hours)

33.3% 34.9% p = 0.795 Adult 48 hours

Mean

Number of

Instances

of

Impedance

>10

kOhms

2.08 1.89 p = 0.5531 Adult 48 hours

Experimental Protocols
Materials and Equipment

EEG Electrodes: Silver-silver chloride (Ag/AgCl) or gold cup electrodes are recommended

for their superior recording properties.

Flexible Collodion USP: A medical-grade adhesive.

Collodion Remover or Acetone: For electrode removal.
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Skin Preparation Gel: An abrasive prep (e.g., Nuprep) to clean the scalp and lower

impedance.

Conductive Paste/Gel: To be used in the electrode cup to establish a connection with the

scalp.

Cotton-tipped applicators: For applying skin prep and collodion.

Gauze squares or cotton balls: To place over the electrode and hold the collodion.

Syringe with blunt needle: For injecting conductive gel into the electrode cup.

Compressed air source or a small fan: To aid in drying the collodion.

Personal Protective Equipment (PPE): Splash goggles, lab coat, vapor respirator (in poorly

ventilated areas), and gloves.

Measuring tape and marking pencil: For 10-20 system head measurement.

Safety Precautions
Flammability: Flexible collodion and its removers (acetone) are highly flammable. Keep

away from heat, sparks, and open flames.

Ventilation: Use in a well-ventilated area to minimize inhalation of fumes. For enclosed

spaces, exhaust ventilation may be necessary.

Eye Protection: Avoid contact with eyes. In case of accidental contact, flush thoroughly with

water and seek medical attention.

Storage: Store collodion in a cool, well-ventilated, and approved area, away from sources of

ignition.

Experimental Workflow Diagram
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Preparation Application Recording Removal

Patient Preparation Head Measurement (10-20 System) Skin Preparation at Electrode Sites Apply Conductive Paste to Electrode Place Electrode on Scalp Secure with Collodion-Soaked Gauze Dry Collodion with Air Inject Conductive Gel Check Electrode Impedance Begin EEG Recording Apply Collodion Remover Gently Remove Electrodes & Gauze Clean Scalp and Hair

Click to download full resolution via product page

Caption: Workflow for EEG electrode placement using flexible collodion.

Detailed Protocol for Electrode Application
Patient Preparation: Ensure the patient's hair is clean and dry, without any oils, sprays, or

conditioners.

Head Measurement: Use a measuring tape and marking pencil to determine and mark the

electrode locations according to the International 10-20 System.

Skin Preparation:

At each marked location, part the hair to expose the scalp.

Apply a small amount of abrasive skin preparation gel to a cotton-tipped applicator.

Gently rub the scalp at the center of the marked 'X' to remove dead skin cells and oils,

thereby reducing impedance.

Electrode Preparation and Placement:

Fill the cup of the electrode with a small amount of conductive paste.

Press the electrode firmly onto the prepared site on the scalp. A small amount of paste

may ooze out from the hole in the center of the cup.

Securing with Collodion:

Place a small square of gauze or a cotton ball over the electrode.
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Using a cotton-tipped applicator or a tube with a fine tip, apply flexible collodion to the

gauze, ensuring it is fully saturated. Be careful to avoid spillage onto the surrounding skin.

Alternatively, the gauze can be soaked in collodion before being placed over the

electrode.

Drying:

Use a compressed air source or a small fan to blow cool air over the collodion-soaked

gauze. This will accelerate the evaporation of the solvent and the hardening of the

collodion. The collodion should be dry in approximately two minutes.

Repeat the application of collodion and drying process a few times for a more secure

attachment.

Injecting Conductive Gel:

Once the collodion is completely dry and the electrode is securely fastened, use a

syringe with a blunt needle to inject conductive gel through the hole in the electrode cup.

This ensures a continuous conductive pathway between the scalp and the electrode.

Impedance Check:

Connect the electrodes to the EEG amplifier.

Measure the impedance of each electrode. The initial impedance should ideally be less

than 5,000 ohms (5 kOhms). If the impedance is too high, re-prep the site and re-apply the

electrode.

Detailed Protocol for Electrode Removal
Preparation: Ensure the patient is in a comfortable and well-ventilated area. Have cotton

balls, collodion remover or acetone, and towels readily available.

Application of Remover:

Soak a cotton ball generously with collodion remover or acetone.
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Apply the soaked cotton ball to the edge of the collodion-hardened gauze at each

electrode site. Allow the remover to soak in and dissolve the collodion. This may take 30

seconds or longer per electrode.

Gentle Removal:

Once the collodion has softened, gently peel away the gauze and lift the electrode from

the scalp. Avoid pulling on the hair or skin.

If there is resistance, apply more remover and wait for it to penetrate further.

Cleaning the Scalp and Hair:

After all electrodes are removed, there will likely be residual collodion and conductive

paste in the hair and on the scalp.

Apply more collodion remover or a skin-safe oil (like coconut or baby oil) to the affected

areas to break down the remaining adhesive.

Use a comb to gently work through the hair and remove the loosened particles.

The patient should be advised to wash their hair with shampoo to remove any remaining

residue. Using a conditioner after washing can help to detangle the hair.

To cite this document: BenchChem. [Application Notes and Protocols for Flexible Collodion
in EEG Electrode Placement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344781#application-of-flexible-collodion-for-eeg-
electrode-placement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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